Cas no 874289-75-5 (5-Isoxazolecarboxylicacid, 3-ethyl-4-methyl-)
874289-75-5 structure
Product Name:5-Isoxazolecarboxylicacid, 3-ethyl-4-methyl-
CAS No:874289-75-5
MF:C7H9NO3
MW:155.151262044907
CID:709683
PubChem ID:45117981
Update Time:2025-09-27
5-Isoxazolecarboxylicacid, 3-ethyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolecarboxylicacid, 3-ethyl-4-methyl-
- 3-ethyl-4-methyl-1,2-oxazole-5-carboxylic acid
- EN300-7492681
- 874289-75-5
- DTXSID10668716
- 3-Ethyl-4-methylisoxazole-5-carboxylic acid
-
- Inchi: 1S/C7H9NO3/c1-3-5-4(2)6(7(9)10)11-8-5/h3H2,1-2H3,(H,9,10)
- InChI Key: DFHPRLGWOIJFMP-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=C(C)C(CC)=N1
Computed Properties
- Exact Mass: 155.058
- Monoisotopic Mass: 155.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
- XLogP3: 1.4
5-Isoxazolecarboxylicacid, 3-ethyl-4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7492681-0.05g |
3-ethyl-4-methyl-1,2-oxazole-5-carboxylic acid |
874289-75-5 | 95% | 0.05g |
$315.0 | 2024-05-23 | |
| Enamine | EN300-7492681-0.1g |
3-ethyl-4-methyl-1,2-oxazole-5-carboxylic acid |
874289-75-5 | 95% | 0.1g |
$470.0 | 2024-05-23 | |
| Enamine | EN300-7492681-0.25g |
3-ethyl-4-methyl-1,2-oxazole-5-carboxylic acid |
874289-75-5 | 95% | 0.25g |
$672.0 | 2024-05-23 | |
| Enamine | EN300-7492681-0.5g |
3-ethyl-4-methyl-1,2-oxazole-5-carboxylic acid |
874289-75-5 | 95% | 0.5g |
$1058.0 | 2024-05-23 | |
| Enamine | EN300-7492681-1.0g |
3-ethyl-4-methyl-1,2-oxazole-5-carboxylic acid |
874289-75-5 | 95% | 1.0g |
$1357.0 | 2024-05-23 | |
| Enamine | EN300-7492681-2.5g |
3-ethyl-4-methyl-1,2-oxazole-5-carboxylic acid |
874289-75-5 | 95% | 2.5g |
$2660.0 | 2024-05-23 | |
| Enamine | EN300-7492681-5.0g |
3-ethyl-4-methyl-1,2-oxazole-5-carboxylic acid |
874289-75-5 | 95% | 5.0g |
$3935.0 | 2024-05-23 | |
| Enamine | EN300-7492681-10.0g |
3-ethyl-4-methyl-1,2-oxazole-5-carboxylic acid |
874289-75-5 | 95% | 10.0g |
$5837.0 | 2024-05-23 | |
| 1PlusChem | 1P004MXJ-50mg |
5-Isoxazolecarboxylicacid, 3-ethyl-4-methyl- |
874289-75-5 | 95% | 50mg |
$452.00 | 2024-04-20 | |
| 1PlusChem | 1P004MXJ-100mg |
5-Isoxazolecarboxylicacid, 3-ethyl-4-methyl- |
874289-75-5 | 95% | 100mg |
$643.00 | 2024-04-20 |
5-Isoxazolecarboxylicacid, 3-ethyl-4-methyl- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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